Cas no 2172557-99-0 (4-(chloromethyl)-1-(4-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-1-(4-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazole
• CAS No: 2172557-99-0
• MF: C₁₀H₁₈ClN₃O₂
• MW: 247.721821308136
• CID: 5569032
• PubChem ID: 165593366
• Update Time: 2025-05-19

4-(chloromethyl)-1-(4-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• EN300-1595132
• 4-(chloromethyl)-1-(4-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazole
• 2172557-99-0

• Inchi： 1S/C10H18ClN3O2/c1-8(4-5-15-2)14-10(7-16-3)9(6-11)12-13-14/h8H,4-7H2,1-3H3
• InChI Key： SARIDXPUPRRVPS-UHFFFAOYSA-N
• SMILES： ClCC1=C(COC)N(C(C)CCOC)N=N1

Computed Properties

• Exact Mass: 247.1087545g/mol
• Monoisotopic Mass: 247.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 49.2Ų

Additional information on 4-(chloromethyl)-1-(4-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazole

4-(chloromethyl)-1-(4-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazole

The compound 4-(chloromethyl)-1-(4-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazole (CAS No. 2172557-99-0) is a highly specialized organic molecule with a unique structure and functional groups. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with three nitrogen atoms in the ring. The presence of a chloromethyl group at position 4, a 4-methoxybutan-2-yl group at position 1, and a methoxymethyl group at position 5 makes this molecule highly versatile and potentially valuable in various chemical and pharmaceutical applications.

Recent studies have highlighted the importance of triazoles in medicinal chemistry due to their ability to act as bioisosteres and their potential to modulate pharmacokinetic properties. The chloromethyl group in this compound introduces electrophilic character, making it a potential candidate for nucleophilic substitution reactions. This feature is particularly useful in drug design, where such groups can be employed to enhance the binding affinity of molecules to their target proteins.

The 4-methoxybutan-2-yl group adds a branched alkyl chain with an ether functionality, which can influence the molecule's solubility and permeability. This group is known to improve the pharmacokinetic profile of drugs by enhancing their absorption and distribution. Additionally, the methoxymethyl group at position 5 introduces another ether functionality, further modulating the molecule's physical and chemical properties.

From a synthetic perspective, this compound can be prepared through a combination of click chemistry reactions and traditional organic synthesis techniques. The use of copper-catalyzed azide-alkyne cycloaddition (CuAAC) is particularly promising for constructing the triazole ring. Recent advancements in catalytic systems have enabled higher yields and better control over stereochemistry, making such syntheses more efficient and scalable.

In terms of applications, this compound has shown potential in the development of new drug candidates targeting various therapeutic areas. For instance, its ability to act as a scaffold for bioactive molecules has been explored in anti-inflammatory and anticancer drug discovery programs. The chloromethyl group can serve as a reactive handle for further functionalization, enabling the attachment of bioactive moieties or targeting ligands.

Moreover, the presence of multiple ether groups makes this compound suitable for use in polymer chemistry. The 4-methoxybutan-2-yl and methoxymethyl groups can participate in polymerization reactions, leading to the formation of novel materials with tailored properties. Such materials could find applications in drug delivery systems or as biocompatible polymers for medical devices.

Recent research has also focused on the environmental impact of such compounds. Studies have shown that triazoles are generally stable under normal conditions but can undergo degradation under specific environmental stressors such as UV light or microbial activity. Understanding these degradation pathways is crucial for assessing the environmental fate of this compound and ensuring its safe use in industrial and pharmaceutical settings.

In conclusion, 4-(chloromethyl)-1-(4-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazole (CAS No. 2172557-99-0) is a multifaceted compound with significant potential across various fields. Its unique structure combines reactivity with functional diversity, making it an attractive target for both academic research and industrial applications. As new synthetic methods and application areas continue to emerge, this compound is poised to play an increasingly important role in modern chemistry.